![molecular formula C8H6ClF3N2O B6216932 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide CAS No. 1394832-70-2](/img/no-structure.png)
2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide
Overview
Description
2-Chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide (2C-N-TFP) is a synthetic compound widely used in scientific research. It is a member of the pyridine family and is composed of a 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide group, with a molecular weight of 254.16 g/mol. 2C-N-TFP is a colorless, odorless, and crystalline solid with a melting point of 96-97 °C.
Scientific Research Applications
2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide is widely used in scientific research and has a wide range of applications. It is used in the synthesis of various organic compounds and as a catalyst in organic reactions. It is also used as a reagent in the preparation of organic compounds and in the synthesis of pharmaceuticals and other chemicals. In addition, 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide is used in the study of enzyme kinetics, and in the investigation of the structure and function of proteins.
Mechanism of Action
2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide has a number of different mechanisms of action. It can act as an inhibitor of enzymes, as an activator of enzymes, or as a ligand in the binding of proteins. Inhibition of enzymes occurs when 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide binds to the active site of an enzyme and prevents the enzyme from catalyzing its reaction. Activation of enzymes occurs when 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide binds to the active site of an enzyme and increases the rate of the enzyme's catalytic reaction. Ligand binding of proteins occurs when 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide binds to the active site of a protein and alters its structure and/or function.
Biochemical and Physiological Effects
2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the nervous system. This can result in increased levels of acetylcholine, which can lead to increased alertness and improved memory. 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide has also been shown to activate the enzyme phosphatidylinositol-3-kinase, which is involved in the regulation of cell growth and proliferation. This can lead to increased cell growth and proliferation, which can lead to increased tissue repair and regeneration.
Advantages and Limitations for Lab Experiments
2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide is a versatile compound that can be used in a variety of laboratory experiments. It has a low toxicity and is relatively stable in aqueous solutions. It is also relatively inexpensive, making it a cost-effective reagent for laboratory use. However, 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide can be difficult to purify and has a low solubility in organic solvents, making it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for the use of 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide in scientific research. It could be used in the development of new drugs and therapies for neurological and psychiatric disorders. It could also be used in the development of new pesticides and herbicides. In addition, it could be used in the development of new materials, such as polymers and nanomaterials. Finally, it could be used in the development of new catalysts and reagents for organic synthesis.
Synthesis Methods
2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide can be synthesized by a variety of methods. One of the most common methods is the reaction of 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide with a base, such as sodium hydroxide or potassium hydroxide, in an aqueous solution. This reaction produces a precipitate of 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide, which can then be filtered and dried. Another method is the reaction of 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide with a strong acid, such as hydrochloric acid or sulfuric acid, in an aqueous solution. This reaction produces a solution of 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide, which can then be filtered and dried.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide involves the reaction of 2-chloroacetyl chloride with 4-(trifluoromethyl)pyridine-2-amine in the presence of a base to form the intermediate 2-chloro-N-(4-(trifluoromethyl)pyridin-2-yl)acetamide, which is then treated with ammonia to yield the final product.", "Starting Materials": [ "2-chloroacetyl chloride", "4-(trifluoromethyl)pyridine-2-amine", "base", "ammonia" ], "Reaction": [ "Step 1: 2-chloroacetyl chloride is added dropwise to a solution of 4-(trifluoromethyl)pyridine-2-amine in a suitable solvent in the presence of a base such as triethylamine or pyridine. The reaction mixture is stirred at room temperature for several hours to form the intermediate 2-chloro-N-(4-(trifluoromethyl)pyridin-2-yl)acetamide.", "Step 2: The intermediate is then treated with ammonia in a suitable solvent such as ethanol or methanol at elevated temperature to yield the final product, 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide.", "Overall Reaction: 2-chloroacetyl chloride + 4-(trifluoromethyl)pyridine-2-amine + base → 2-chloro-N-(4-(trifluoromethyl)pyridin-2-yl)acetamide + ammonia → 2-chloro-N-[4-(trifluoromethyl)pyridin-2-yl]acetamide" ] } | |
CAS RN |
1394832-70-2 |
Molecular Formula |
C8H6ClF3N2O |
Molecular Weight |
238.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
